Cas no 2387596-19-0 (Ethyl 2-methyl-2-(1,2,3,4-tetrahydroquinolin-6-yl)propanoate)

• Product Name: Ethyl 2-methyl-2-(1,2,3,4-tetrahydroquinolin-6-yl)propanoate
• CAS No: 2387596-19-0
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5290348
• Update Time: 2025-06-07

Ethyl 2-methyl-2-(1,2,3,4-tetrahydroquinolin-6-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methyl-2-(1,2,3,4-tetrahydroquinolin-6-yl)propanoate
• 6-Quinolineacetic acid, 1,2,3,4-tetrahydro-α,α-dimethyl-, ethyl ester

• Inchi： 1S/C15H21NO2/c1-4-18-14(17)15(2,3)12-7-8-13-11(10-12)6-5-9-16-13/h7-8,10,16H,4-6,9H2,1-3H3
• InChI Key： CNPAJZRGRFFAIN-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(C)C1C=CC2=C(C=1)CCCN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3

Additional information on Ethyl 2-methyl-2-(1,2,3,4-tetrahydroquinolin-6-yl)propanoate

Ethyl 2-methyl-2-(1,2,3,4-tetrahydroquinolin-6-yl)propanoate (CAS No. 2387596-19-0): A Comprehensive Overview

Ethyl 2-methyl-2-(1,2,3,4-tetrahydroquinolin-6-yl)propanoate, identified by its CAS number 2387596-19-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of tetrahydroquinoline derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of this molecule incorporates a 1,2,3,4-tetrahydroquinolin-6-yl moiety, which is known for its ability to interact with various biological targets, making it a valuable scaffold for medicinal chemists.

The synthesis of Ethyl 2-methyl-2-(1,2,3,4-tetrahydroquinolin-6-yl)propanoate involves a series of well-established organic reactions that highlight the versatility of modern synthetic methodologies. The core structure is built around the tetrahydroquinoline ring system, which is typically constructed through cyclization reactions involving appropriately substituted precursors. The introduction of the ester functionality at the 2-position and the methyl group at the 2-methyl position further refines the molecular architecture to enhance its pharmacological properties.

In recent years, there has been a surge in research focused on tetrahydroquinoline derivatives due to their reported activities as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The< strong>Ethyl 2-methyl-2-(1,2,3,4-tetrahydroquinolin-6-yl)propanoate structure presents an intriguing platform for further derivatization and optimization. For instance, modifications at the quinoline ring or the side chain can lead to compounds with enhanced binding affinity or altered pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The< strong>1,2,3,4-tetrahydroquinolin-6-yl moiety is particularly noteworthy because it can be easily functionalized to introduce various pharmacophores. This flexibility allows researchers to explore multiple avenues for structural optimization without compromising the core pharmacological activity. Moreover, the ester group in Ethyl 2-methyl-2-(1,2,3,4-tetrahydroquinolin-6-yl)propanoate can be hydrolyzed or further modified to explore different chemical spaces.

The pharmaceutical industry has increasingly recognized the importance of natural product-inspired scaffolds in drug development. Tetrahydroquinoline derivatives are often found in plants and marine organisms and have been traditionally used in traditional medicine systems. The< strong>Ethyl 2-methyl-2-(1,2,3,4-tetrahydroquinolin-6-yl)propanoate compound aligns with this trend by leveraging a known bioactive template for further exploration. By studying its biological activity and interaction with target proteins or enzymes, researchers can gain insights into its mechanism of action and identify potential therapeutic applications.

Recent advances in computational chemistry have also facilitated the design and optimization of tetrahydroquinoline derivatives like Ethyl 2-methyl-2-(1,2,3,4-tetrahydroquinolin-6-yl)propanoate. Molecular modeling techniques can predict how modifications to the molecule will affect its binding affinity and selectivity for specific biological targets. This approach has significantly reduced the time and cost associated with traditional high-throughput screening methods.

The synthesis of< strong>Ethyl 2-methyl-2-(1,2,3,4-tetrahydroquinolin-6-yl)propanoate also benefits from modern green chemistry principles. Researchers are increasingly adopting sustainable synthetic routes that minimize waste and reduce environmental impact. For example, catalytic methods that employ transition metals or biocatalysts can improve yields while reducing energy consumption. These innovations not only make the production process more efficient but also align with global efforts to promote sustainable chemistry.

In conclusion,< strong>Ethyl 2-methyl-2-(1,2,3，4-tetrahydroquinolin -6 -y l )pr opanoa te (CAS No. 2387596 -19 -0 ) represents a promising compound in pharmaceutical research with significant potential for further development. Its unique structural features and versatility make it an attractive scaffold for designing new drugs targeting various diseases. As research continues to uncover new applications for tetrahydroquinoline derivatives，this compound is likely to play an important role in future therapeutic strategies.